Cas no 16013-14-2 (3-(4-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 16013-14-2
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD00274808
• CID: 1339388
• PubChem ID: 2798288
• Update Time: 2025-04-20

3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-nitrophenyl)-
• 3-(4-nitro-phenyl)-[1,2,4]oxadiazole
• 3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE
• 3-(4-nitrophenyl)[1,2,4]oxadiazole
• 3-(4-nitrophenyl)-1,2,4-oxadiazole

• MDL： MFCD00274808
• Inchi： 1S/C8H5N3O3/c12-11(13)7-3-1-6(2-4-7)8-9-5-14-10-8/h1-5H
• InChI Key： KWOHXJCKLMGBFD-UHFFFAOYSA-N
• SMILES： O1C=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 191.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 84.74000
• LogP: 2.16800